Cas no 1702879-40-0 (2-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid)

• Product Name: 2-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid
• CAS No: 1702879-40-0
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5991126
• PubChem ID: 130484334
• Update Time: 2025-06-08

2-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-acetic acid, 1-ethyl-α,α-dimethyl-
• 2-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid
• 2-(1-Ethyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoicacid
• 1702879-40-0
• EN300-1137881

• Inchi： 1S/C8H13N3O2/c1-4-11-6(5-9-10-11)8(2,3)7(12)13/h5H,4H2,1-3H3,(H,12,13)
• InChI Key： USBCNWBTADZAJR-UHFFFAOYSA-N
• SMILES： C(C1=CN=NN1CC)(C)(C)C(=O)O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 337.8±34.0 °C(Predicted)
• pka: 3.85±0.21(Predicted)

Additional information on 2-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid

Research Brief on 2-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid (CAS: 1702879-40-0): Recent Advances and Applications

2-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid (CAS: 1702879-40-0) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazole and carboxylic acid functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for drug development in areas such as inflammation, oncology, and infectious diseases.

The synthesis of 2-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid involves a series of well-optimized chemical reactions, including click chemistry for the triazole ring formation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical and clinical studies. Researchers have also explored its derivatives to enhance bioavailability and target specificity, addressing challenges related to drug delivery and efficacy.

Pharmacological studies have revealed that 2-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid exhibits potent anti-inflammatory and immunomodulatory effects. In vitro and in vivo experiments demonstrate its ability to inhibit key inflammatory pathways, such as the NF-κB signaling cascade, making it a potential therapeutic agent for chronic inflammatory conditions. Additionally, its role in modulating immune responses has been investigated in autoimmune disease models, with promising preliminary results.

In the field of oncology, this compound has shown cytotoxic effects against various cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggest that it induces apoptosis through mitochondrial dysfunction and reactive oxygen species (ROS) generation. Furthermore, its combination with existing anticancer drugs has been explored to enhance therapeutic outcomes and overcome drug resistance, highlighting its potential as an adjunct therapy in cancer treatment.

Recent research has also investigated the antimicrobial properties of 2-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid. Its efficacy against multidrug-resistant bacterial strains has been documented, with studies indicating its ability to disrupt bacterial cell wall synthesis and biofilm formation. These findings underscore its potential as a novel antibiotic, particularly in the face of rising antimicrobial resistance.

Despite these advancements, challenges remain in the clinical translation of 2-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid. Issues such as pharmacokinetics, toxicity profiles, and large-scale production need to be addressed to ensure its safety and efficacy in human trials. Ongoing research aims to optimize these parameters through structural modifications and formulation strategies.

In conclusion, 2-(1-ethyl-1H-1,2,3-triazol-5-yl)-2-methylpropanoic acid (CAS: 1702879-40-0) represents a promising candidate in chemical biology and drug discovery. Its diverse pharmacological activities and potential applications across multiple therapeutic areas make it a compound of significant interest. Future studies should focus on overcoming existing challenges and advancing its development toward clinical use, paving the way for new treatment options in medicine.